Cas no 408534-78-1 (3-Furancarboxylic acid,4-formyl-2-methyl-)

3-Furancarboxylic acid,4-formyl-2-methyl- structure
408534-78-1 structure
Product Name:3-Furancarboxylic acid,4-formyl-2-methyl-
CAS No:408534-78-1
MF:C7H6O4
MW:154.120142459869
CID:326248
PubChem ID:45083809
Update Time:2025-04-19

3-Furancarboxylic acid,4-formyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,4-formyl-2-methyl-
    • 3-Furancarboxylic acid, 4-formyl-2-methyl- (9CI)
    • 4-formyl-2-methylfuran-3-carboxylic acid
    • 408534-78-1
    • Inchi: 1S/C7H6O4/c1-4-6(7(9)10)5(2-8)3-11-4/h2-3H,1H3,(H,9,10)
    • InChI Key: ZCXUHBGYWYVPTK-UHFFFAOYSA-N
    • SMILES: O1C=C(C=O)C(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 154.027
  • Monoisotopic Mass: 154.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2
  • XLogP3: 0.4
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